Cas no 17155-47-4 (4,4,5-trimethyldihydrofuran-2,3-dione)

• Product Name: 4,4,5-trimethyldihydrofuran-2,3-dione
• CAS No: 17155-47-4
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 905516
• PubChem ID: 265302
• Update Time: 2025-04-19

4,4,5-trimethyldihydrofuran-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 4,4,5-trimethyldihydrofuran-2,3-dione
• CTK2C0671; 2,3-Furandione, 4-(1,3-benzodioxol-5-yl)dihydro-5-(4-methylphenyl)-; 4,4,5-trimethyl-dihydro-furan-2,3-dione; 4-benzo[1,3]dioxol-5-yl-5-p-tolyl-dihydro-furan-2,3-dione;
• DTXSID001284100
• Dihydro-4,4,5-trimethyl-2,3-furandione
• NSC-101172
• NSC101172
• 17155-47-4

• Inchi： 1S/C7H10O3/c1-4-7(2,3)5(8)6(9)10-4/h4H,1-3H3
• InChI Key： KNZPCUWXWJKPHU-UHFFFAOYSA-N
• SMILES： O1C(C(C(C)(C)C1C)=O)=O

Computed Properties

• Exact Mass: 142.063
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37
• LogP: 0.52700